Cas no 63177-72-0 (1H-Purin-6-amine, 2-(cyclopentylthio)-)

2-(Cyclopentylthio)-1H-purin-6-amine is a purine derivative characterized by the presence of a cyclopentylthio substituent at the 2-position of the purine scaffold. This modification enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the development of nucleoside analogs and enzyme inhibitors. The cyclopentylthio group contributes to improved lipophilicity and binding affinity, making it valuable for targeting purine-binding proteins or modulating biological pathways. Its structural features suggest utility in the synthesis of bioactive molecules, including antiviral or anticancer agents. The compound's stability and synthetic accessibility further support its use in research applications requiring tailored purine-based frameworks.

1H-Purin-6-amine, 2-(cyclopentylthio)- structure

63177-72-0 structure

Product Name:1H-Purin-6-amine, 2-(cyclopentylthio)-

CAS No:63177-72-0

MF:C₁₀H₁₃N₅S

MW:235.308719396591

CID:4082606

Update Time:2025-06-08

1H-Purin-6-amine, 2-(cyclopentylthio)- Chemical and Physical Properties

Names and Identifiers

- 1H-Purin-6-amine, 2-(cyclopentylthio)-
- 9H-Purin-6-amine, 2-(cyclopentylthio)-
- Inchi： 1S/C10H13N5S/c11-8-7-9(13-5-12-7)15-10(14-8)16-6-3-1-2-4-6/h5-6H,1-4H2,(H3,11,12,13,14,15)
- InChI Key： JYLPQCZJUINZSH-UHFFFAOYSA-N
- SMILES： N1C2C(=NC(SC3CCCC3)=NC=2N)NC=1

1H-Purin-6-amine, 2-(cyclopentylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-24574676-1.0g	2-(cyclopentylsulfanyl)-9H-purin-6-amine	63177-72-0	95%	1.0g	$0.0	2023-01-01

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Additional information on 1H-Purin-6-amine, 2-(cyclopentylthio)-

Research Brief on 1H-Purin-6-amine, 2-(cyclopentylthio)- (CAS: 63177-72-0): Recent Advances and Applications

1H-Purin-6-amine, 2-(cyclopentylthio)- (CAS: 63177-72-0) is a purine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of adenosine receptors, particularly in the context of inflammatory and neurological disorders. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and emerging applications in drug development.

Adenosine receptors, which are G-protein-coupled receptors (GPCRs), play a critical role in regulating various physiological processes, including inflammation, neurotransmission, and immune response. The cyclopentylthio modification of the purine scaffold in 1H-Purin-6-amine, 2-(cyclopentylthio)- enhances its binding affinity to adenosine receptors, particularly the A_2A and A_2B subtypes. Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory effects by selectively antagonizing these receptors, making it a promising candidate for treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, 1H-Purin-6-amine, 2-(cyclopentylthio)- has shown potential in neuroprotection. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound could mitigate neuroinflammation and oxidative stress in models of Parkinson's disease. The study utilized advanced molecular docking simulations to elucidate the compound's binding mode within the adenosine receptor active site, providing insights for further structural optimization. These findings underscore the compound's dual utility in both peripheral and central nervous system disorders.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 1H-Purin-6-amine, 2-(cyclopentylthio)-, addressing previous challenges related to yield and purity. A novel catalytic method employing palladium-based catalysts has been reported to improve the efficiency of the cyclopentylthio incorporation, as detailed in a 2024 Organic Process Research & Development article. This methodological innovation is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 1H-Purin-6-amine, 2-(cyclopentylthio)-. Issues such as metabolic stability and oral bioavailability are currently under investigation, with researchers exploring prodrug strategies and formulation enhancements. Collaborative efforts between academia and industry are underway to advance this compound into early-phase clinical trials, particularly for indications where adenosine receptor modulation has demonstrated therapeutic potential.

In conclusion, 1H-Purin-6-amine, 2-(cyclopentylthio)- (CAS: 63177-72-0) represents a versatile scaffold with broad applicability in drug discovery. Its ability to selectively target adenosine receptors, combined with recent synthetic and pharmacological advancements, positions it as a compelling candidate for further development. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic scope through targeted structural modifications.